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Compound of Interest

Compound Name: DL-Valine-d8

Cat. No.: B1590158 Get Quote

In-Depth Technical Guide: DL-Valine-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number and safety data

for DL-Valine-d8, a deuterated form of the essential amino acid valine. This document is

intended to serve as a core resource for laboratory and research professionals.

Chemical Identification
The CAS number for DL-Valine-d8 is 203784-63-8[1][2][3][4][5].

Identifier Value

Chemical Name DL-Valine-2,3,4,4,4,4',4',4'-d8

Synonyms
DL-Valine-2,3,4,4,4,5,5,5-d8, (±)-α-

Aminoisovaleric acid-d8

Molecular Formula C₅H₃D₈NO₂

Molecular Weight 125.20 g/mol

Physicochemical Properties
The following table summarizes the key physical and chemical properties of DL-Valine-d8.
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Property Value

Physical State Solid

Appearance White to Off-White Solid

Melting Point 295 °C (subl.) (lit.)

Isotopic Purity ≥98 atom % D

Assay ≥99% (CP)

Storage Temperature Room temperature

Safety Data Sheet (SDS) Summary
The following information is a summary of the safety data for DL-Valine-d8, primarily sourced

from the Safety Data Sheet provided by Cambridge Isotope Laboratories.

Hazard Identification
DL-Valine-d8 is not classified as a hazardous substance according to Regulation (EC) No.

1272/2008. However, it is recommended to handle it with care, following good industrial

hygiene and safety practices.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1590158?utm_src=pdf-body
https://www.benchchem.com/product/b1590158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage
Handling: Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at

places where dust is formed. Normal measures for preventive fire protection.

Storage: Store in a cool, dry place away from light and moisture. Keep the container tightly

closed in a dry and well-ventilated place.

Personal Protective Equipment (PPE)
Eye/Face Protection: Safety glasses with side-shields conforming to EN166. Use equipment

for eye protection tested and approved under appropriate government standards such as

NIOSH (US) or EN 166(EU).

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices. Wash and dry hands.

Respiratory Protection: Where risk assessment shows air-purifying respirators are

appropriate use a full-face particle respirator type N100 (US) or type P3 (EN 143) respirator
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cartridges as a backup to engineering controls. If the respirator is the sole means of

protection, use a full-face supplied air respirator.

Body Protection: Complete suit protecting against chemicals. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.

Experimental Protocols and Methodologies
Currently, there are no standardized, publicly available experimental protocols specifically

detailing the use of DL-Valine-d8. Its primary application is as an internal standard in mass

spectrometry-based applications, such as in metabolomics and pharmacokinetic studies, for

the quantification of unlabeled valine. The exact methodology will be highly dependent on the

specific experimental design, instrumentation, and analytical goals.

Logical Workflow for Chemical Safety Assessment
The following diagram illustrates a generalized workflow for the assessment and

implementation of safety protocols when handling a chemical substance like DL-Valine-d8 in a

research environment.
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Chemical Safety Assessment Workflow

Information Gathering

Risk Assessment

Implementation of Controls

Emergency Preparedness

Identify Chemical
(DL-Valine-d8)

Obtain CAS Number
(203784-63-8)

Source Safety Data Sheet (SDS)

Review SDS Sections:
- Hazard Identification

- Toxicological Info

Evaluate Experimental Protocol

Assess Exposure Potential
(Inhalation, Dermal, etc.)

Determine Risk Level
(Low, Medium, High)

Select & Use Personal
Protective Equipment (PPE)

Implement Engineering Controls
(e.g., Fume Hood)

Establish Safe Handling
& Storage Procedures

Review First-Aid Measures

Locate Emergency Equipment
(Eyewash, Shower, etc.)

Establish Spill & Disposal Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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